Cas no 2229330-15-6 (5-(azetidin-3-yl)methyl-1-methyl-1H-indole)

• Product Name: 5-(azetidin-3-yl)methyl-1-methyl-1H-indole
• CAS No: 2229330-15-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6571502
• PubChem ID: 165681419
• Update Time: 2025-10-31

5-(azetidin-3-yl)methyl-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)methyl-1-methyl-1H-indole
• 2229330-15-6
• 5-[(azetidin-3-yl)methyl]-1-methyl-1H-indole
• EN300-1789591

• Inchi： 1S/C13H16N2/c1-15-5-4-12-7-10(2-3-13(12)15)6-11-8-14-9-11/h2-5,7,11,14H,6,8-9H2,1H3
• InChI Key： SJLBCCBVLGSMKJ-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC3=C(C=CN3C)C=2)C1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17Ų

Additional information on 5-(azetidin-3-yl)methyl-1-methyl-1H-indole

Introduction to 5-(azetidin-3-yl)methyl-1-methyl-1H-indole (CAS No: 2229330-15-6)

5-(azetidin-3-yl)methyl-1-methyl-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2229330-15-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a combination of an indole core and an azetidine side chain, has garnered attention due to its unique structural properties and potential biological activities. The indole moiety is well-documented for its role in various pharmacological applications, while the azetidine ring introduces a distinct conformational flexibility that can influence binding interactions with biological targets.

The synthesis and characterization of 5-(azetidin-3-yl)methyl-1-methyl-1H-indole involve sophisticated chemical methodologies that highlight the intersection of organic synthesis and medicinal chemistry. The compound's structural framework allows for modifications at multiple positions, enabling the exploration of diverse pharmacophores. This adaptability has made it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 5-(azetidin-3-yl)methyl-1-methyl-1H-indole as a lead compound. Studies utilizing high-throughput virtual screening have identified its binding affinity to several protein targets, suggesting applications in areas such as neurodegenerative diseases, inflammation, and cancer. The indole ring's ability to interact with aromatic hydrophobic pockets in proteins, combined with the azetidine side chain's capacity to engage in hydrogen bonding, makes this compound particularly intriguing for structure-based drug design.

In the context of medicinal chemistry, the development of 5-(azetidin-3-yl)methyl-1-methyl-1H-indole derivatives has been explored as a strategy to enhance pharmacological efficacy and reduce toxicity. By leveraging structure-activity relationship (SAR) studies, researchers have identified key structural features that modulate biological activity. For instance, variations in the substitution pattern of the indole ring and the azetidine side chain have been shown to influence receptor binding affinity and metabolic stability. These insights have guided the optimization of synthetic routes to produce analogs with improved pharmacokinetic profiles.

The pharmacological profile of 5-(azetidin-3-yl)methyl-1-methyl-1H-indole has been investigated through both in vitro and in vivo experiments. Preclinical studies have demonstrated its potential as an inhibitor of enzymes implicated in disease pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with neurotransmitter receptors has been explored, suggesting potential applications in central nervous system disorders. These findings underscore the compound's versatility as a pharmacological tool.

From a synthetic chemistry perspective, 5-(azetidin-3-yl)methyl-1-methyl-1H-indole exemplifies the importance of functional group interconversion and cross-coupling reactions in constructing complex heterocyclic frameworks. Modern synthetic approaches, including transition-metal-catalyzed reactions and organometallic chemistry, have enabled efficient access to this compound and its derivatives. These methodologies not only facilitate rapid synthesis but also allow for precise control over stereochemistry, which is critical for achieving desired biological outcomes.

The role of 5-(azetidin-3-yl)methyl-1-methyl-1H-indole in drug development is further highlighted by its potential as a prodrug or precursor for bioactive molecules. Prodrug strategies leverage chemical modifications to enhance drug delivery or improve metabolic stability, while precursor-directed synthesis allows for the generation of complex scaffolds through sequential functionalization. Both approaches have been employed to explore the therapeutic potential of this compound.

As research continues to evolve, the application of artificial intelligence (AI) and machine learning (ML) techniques has opened new avenues for exploring the pharmacological properties of 5-(azetidin-3-yl)methyl-1-methyl-1H-indole. AI-driven platforms can predict molecular properties and optimize synthetic routes with unprecedented speed and accuracy. These advancements are accelerating the discovery process and enabling more targeted investigations into the compound's biological activities.

In summary, 5-(azetidin-3-yl)methyl-1-methyl-1H-indole (CAS No: 2229330-15-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological applications. Its synthesis, characterization, and pharmacological evaluation underscore the importance of interdisciplinary approaches in modern drug discovery. As our understanding of molecular interactions continues to advance, compounds like this one will play a crucial role in developing innovative therapeutic solutions.